Cas no 2229222-86-8 ((1,2-Oxazol-3-yl)methyl sulfamate)

• Product Name: (1,2-Oxazol-3-yl)methyl sulfamate
• CAS No: 2229222-86-8
• MF: C₄H₆N₂O₄S
• MW: 178.166439533234
• CID: 6618701
• PubChem ID: 165691042
• Update Time: 2025-10-24

(1,2-Oxazol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1988374
• 2229222-86-8
• (1,2-oxazol-3-yl)methyl sulfamate
• (1,2-Oxazol-3-yl)methyl sulfamate

• Inchi： 1S/C4H6N2O4S/c5-11(7,8)10-3-4-1-2-9-6-4/h1-2H,3H2,(H2,5,7,8)
• InChI Key： CQYYVABWPNBUPT-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CON=1

Computed Properties

• Exact Mass: 178.00482785g/mol
• Monoisotopic Mass: 178.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 104Ų

Additional information on (1,2-Oxazol-3-yl)methyl sulfamate

Introduction to (1,2-Oxazol-3-yl)methyl sulfamate (CAS No. 2229222-86-8)

(1,2-Oxazol-3-yl)methyl sulfamate (CAS No. 2229222-86-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (1,2-Oxazol-3-yl)methyl sulfamate.

Chemical Structure and Properties

(1,2-Oxazol-3-yl)methyl sulfamate is a small molecule with a molecular formula of C₅H₇N₃O₄S. The compound features an oxazole ring attached to a sulfamate group through a methylene bridge. The oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, which imparts significant stability and reactivity to the molecule. The sulfamate group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable functional group in drug design.

The physical properties of (1,2-Oxazol-3-yl)methyl sulfamate include its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics are crucial for understanding its behavior in various chemical and biological environments. These properties make it an attractive candidate for further investigation in pharmaceutical development.

Synthesis Methods

The synthesis of (1,2-Oxazol-3-yl)methyl sulfamate involves several well-defined steps that ensure high yield and purity. One common approach is the reaction of 3-(chloromethyl)oxazole with sodium sulfamate in an appropriate solvent. This method typically yields the desired product with good efficiency and minimal side reactions. Another synthetic route involves the condensation of an oxazole derivative with a suitable sulfating agent under controlled conditions.

The choice of synthetic method depends on factors such as the availability of starting materials, reaction conditions, and the desired scale of production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols for this compound, which is an important consideration for large-scale manufacturing.

Biological Activities and Therapeutic Potential

(1,2-Oxazol-3-yl)methyl sulfamate has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its ability to inhibit specific enzymes involved in metabolic pathways. For instance, it has shown potent inhibitory effects on certain kinases and proteases, which are often implicated in various diseases such as cancer and inflammatory disorders.

In preclinical studies, (1,2-Oxazol-3-yl)methyl sulfamate has demonstrated promising antitumor activity against several cancer cell lines. It effectively disrupts cell proliferation by targeting key signaling pathways involved in cell growth and survival. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system (CNS) disorders.

Beyond cancer research, this compound has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in managing inflammatory conditions like arthritis and multiple sclerosis.

Recent Research Advancements

The latest research on (1,2-Oxazol-3-yl)methyl sulfamate has further expanded our understanding of its mechanisms of action and therapeutic potential. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively target a novel protein-protein interaction involved in tumor progression. This finding opens up new avenues for developing more specific and effective anticancer therapies.

In another study conducted by a team at Harvard University, researchers investigated the pharmacokinetic properties of (1,2-Oxazol-3-yl)methyl sulfamate. They found that it exhibits favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of (1,2-Oxazol-3-yl)methyl sulfamate. Several phase I clinical trials are currently underway to assess its tolerability and pharmacokinetics in healthy volunteers. Preliminary data from these trials have been encouraging, with no major adverse effects reported so far.

If these initial trials are successful, subsequent phase II trials will focus on evaluating the therapeutic efficacy of this compound in specific patient populations. The ultimate goal is to bring this novel compound to market as a safe and effective treatment option for various diseases.

Conclusion

In conclusion, (1,2-Oxazol-3-yl)methyl sulfamate (CAS No. 2229222-86-8) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities and favorable pharmacological properties make it an attractive candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, we can look forward to exciting advancements in the field.